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Compound of Interest

Compound Name: 3-Pentyl acetate

Cat. No.: B1618307

Introduction

3-Pentyl acetate (CAS No: 620-11-1; Formula: C7H14032) is an organic solvent, recognized as
an ester of acetic acid. It is a colorless liquid utilized in various industrial applications. This
document serves as a comprehensive technical guide to the safety data associated with 3-
Pentyl acetate, consolidating critical information from its Safety Data Sheet (SDS) into a
format tailored for a scientific audience. The guide focuses on quantitative hazard data,
standardized experimental methodologies, and a clear visualization of hazard relationships to
support informed risk assessment and safe handling in a research and development setting.

Hazard Identification and Management

3-Pentyl acetate is classified under the Globally Harmonized System (GHS) with several key
hazards. It is primarily recognized as a flammable liquid. Health hazards include potential
irritation to the skin, eyes, and respiratory system, with the possibility of skin dryness or
cracking upon repeated exposure. Environmentally, it is classified as harmful to aquatic life.

A logical workflow for managing the risks associated with 3-Pentyl acetate is presented below.
This diagram outlines the pathway from hazard identification to the implementation of crucial
preventative measures.
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Figure 1. Hazard Management Workflow for 3-Pentyl Acetate
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Caption: Logical relationship of 3-Pentyl Acetate hazards and preventative measures.

Quantitative Safety Data

The following tables summarize the key quantitative data from the 3-Pentyl Acetate Safety

Data Sheet.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 620-11-1 [1]
Molecular Formula C7H1402 [1]
Molecular Weight 130.18 g/mol [2]
Flash Point 33.4°C [11[3]
Boiling Point/Range 142 - 149 °C [4]
Vapor Pressure 7.85 mmHg [11[3]
Density 0.876 g/cm? (at 25 °C) [4]
Vapor Density 4.5 (Air=1)

Lower Explosive Limit (LEL) 1.0 % by volume [5]
Upper Explosive Limit (UEL) 7.5 % by volume [5]

| Water Solubility | 10 g/L (at 20 °C) | |

Table 2: Toxicological Data

Test Species Route Value Source
LDso Rabbit Dermal > 20 mL/kg [6]
LCso (Isomer o _

Mosquito fish Aquatic 65 mg/L (96 h) [4]
data)
LCLo Human Inhalation > 5000 ppm [6]

) 5000 mg/m3 (30

TCLo Human Inhalation

min)

| RDso (Irritation) | Mouse | Inhalation | ~1500 ppm |[6] |

Table 3: Occupational Exposure Limits (for all Pentyl Acetate isomers)
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Organization Limit Type Value Source

ACGIH TLV-TWA (8-hr) 50 ppm [7]

| ACGIH | TLV-STEL (15-min) | 100 ppm |[3][7] |

Methodologies of Key Toxicological Experiments

To ensure a thorough understanding of the toxicological data, this section details the
standardized protocols for the types of experiments cited in safety assessments.

OECD 402: Acute Dermal Toxicity This test provides information on health hazards likely to
arise from short-term exposure to a substance via the dermal route.[8]

e Principle: A stepwise procedure is used where the substance is applied to the skin of a single
sex of animal (typically rats) in fixed doses. The initial dose is selected to produce signs of
toxicity without causing mortality.[8]

e Procedure:

o Animal Preparation: Healthy young adult animals have fur removed from the dorsal area
(at least 10% of the body surface) one day before the test.[5]

o Application: The test substance is applied uniformly over the shaved area and held in
place with a porous gauze dressing for a 24-hour exposure period.[5][9]

o Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes
immediately after dosing, periodically for the first 24 hours, and then daily for a total of 14
days.[10] Body weight is recorded weekly.[9]

o Endpoint: The procedure continues with higher or lower fixed doses in subsequent groups
until the dose causing toxicity or no more than one death is identified.[8] A gross necropsy
is performed on all animals at the end of the study.[9]

OECD 403: Acute Inhalation Toxicity This guideline assesses health hazards from short-term
exposure to a substance via inhalation (gas, vapor, or aerosol).[2][3]
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e Principle: The test determines the median lethal concentration (LC50) and other toxicological
parameters by exposing animals (typically rats) to the substance in the air for a defined
period. The guideline includes two protocols: a traditional LC50 test and a Concentration x
Time (C x t) protocol.[4][11]

e Procedure:

o Exposure: Groups of animals are exposed to at least three concentrations of the test
substance for a fixed duration, typically 4 hours.[2][6] A preliminary "sighting study" may be
used to determine the appropriate concentration range.[11]

o Monitoring: During exposure, parameters of the test atmosphere (concentration, particle
size distribution for aerosols) are monitored.

o Observation: Animals are observed for signs of toxicity during and after exposure. The
observation period is at least 14 days post-exposure.[2][6] Detailed observations and body
weights are recorded.

o Endpoint: Mortalities are recorded, and a gross necropsy is performed on all animals. The
LC50, the concentration estimated to cause mortality in 50% of the test animals, is
calculated.[2]

OECD 203: Fish, Acute Toxicity Test This test is designed to determine the concentration of a
substance that is lethal to 50% of a test fish population (LC50) over a short exposure period.[7]

e Principle: Fish are exposed to the test substance added to water for a 96-hour period.[1][7]
e Procedure:

o Test Setup: At least seven fish are used for each of at least five test concentrations
arranged in a geometric series, plus a control group.[1] The limit test uses a single
concentration of 100 mg/L.[1][12]

o Exposure: The exposure period is preferably 96 hours.

o Observation: Mortalities and any abnormal behavioral or physical signs are recorded at
24, 48, 72, and 96 hours.[1]
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o Endpoint: The cumulative mortality data is used to calculate the LC50 value at 96 hours,
with 95% confidence limits.[12]

Draize Eye Irritancy Test (Basis for OECD 405) The Draize test was developed to assess the
irritation potential of substances applied to the eye.[13]

e Principle: The test involves applying a substance to one eye of a conscious, restrained
animal (typically an albino rabbit) and observing the effects over time.[13][14] The untreated
eye serves as a control.

e Procedure:

o Application: A fixed amount (e.g., 0.1 mL of liquid or 0.1 g of solid) is instilled into the
conjunctival sac of the rabbit's eye.[15]

o Observation: The eyes are examined for ocular reactions at specific intervals (e.g., 1, 24,
48, 72 hours) for up to 14 days.[13]

o Scoring: Effects on the cornea (opacity), iris (inflammation), and conjunctiva (redness,
swelling, discharge) are scored numerically.[15] The sum of these scores provides an
overall index of irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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